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Compound of Interest

Compound Name: (E)-Fenpyroximate-d9

Cat. No.: B15559756

Get Quote

An In-Depth Technical Guide to (E)-Fenpyroximate-d9: Synthesis, and Application in

Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction
(E)-Fenpyroximate is a potent, non-systemic pyrazole acaricide used to control various mites in

a wide range of agricultural crops, including fruits and vegetables.[1] Its mechanism of action

involves the inhibition of mitochondrial electron transport at the NADH:ubiquinone

oxidoreductase (Complex I). Given its widespread use, regulatory bodies worldwide have

established maximum residue limits (MRLs) for fenpyroximate in food products. Accurate and

precise quantification of these residues is paramount for ensuring consumer safety and

compliance with international trade standards.

Isotopically labeled internal standards are the gold standard in quantitative mass spectrometry

for correcting analyte loss during sample preparation and variations in instrument response.

(E)-Fenpyroximate-d9, a stable isotope-labeled analog of fenpyroximate, serves this critical

role. By incorporating nine deuterium atoms, it is chemically identical to the parent compound,

ensuring it behaves similarly during extraction and chromatographic separation. However, its

increased mass allows it to be distinguished by a mass spectrometer, enabling highly accurate
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quantification through isotope dilution mass spectrometry (IDMS). This guide provides a

technical overview of (E)-Fenpyroximate-d9, including its chemical properties, a proposed

synthetic pathway, and its application as an internal standard in a detailed analytical workflow.

Chemical and Physical Properties
The key distinction of (E)-Fenpyroximate-d9 is the replacement of nine hydrogen atoms with

deuterium on the tert-butyl group. This substitution results in a mass shift of +9 Da compared to

the unlabeled analyte, which is ideal for mass spectrometric differentiation.

Property
(E)-Fenpyroximate
(Unlabeled)

(E)-Fenpyroximate-d9
(Labeled)

Synonyms

NNI-850, tert-butyl (E)-alpha-

(1,3-dimethyl-5-

phenoxypyrazol-4-

ylmethyleneamino-oxy)-p-

toluate

(E)-4-[[[[(1,3-Dimethyl-5-

phenoxy-1H-pyrazol-4-

yl)methylene]amino]oxy]methyl

]-benzoic Acid 1,1-

Dimethylethyl Ester-d9

Molecular Formula C₂₄H₂₇N₃O₄ C₂₄H₁₈D₉N₃O₄

Molecular Weight 421.5 g/mol 430.54 g/mol

CAS Number 134098-61-6
Not available (Unlabeled CAS

provided)

Structure

https://chart.googleapis.com/c

hart?

cht=image&chs=300x200&chld

=L

0&cht=tx&chl=%5Ctext%7Btert

-butyl%20(E)-4-(((((1%2C3-

dimethyl-5-phenoxy-1H-

pyrazol-4-

yl)methylene)amino)oxy)methy

l)benzoate%7D"

alt="Unlabeled Structure">

Accurate Mass 421.2002 430.2562

Precursor Ion [M+H]⁺ 422.2 ~431.3

(Data sourced from LGC Standards and PubChem)[2][3][4]
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Synthesis of (E)-Fenpyroximate-d9
While specific synthesis routes for (E)-Fenpyroximate-d9 are proprietary, a plausible pathway

can be inferred from established methods for preparing the unlabeled compound.[5] The

synthesis involves the condensation of two key intermediates: tert-butyl p-

chloromethylbenzoate and 1,3-dimethyl-5-phenoxypyrazole-4-carbaldehyde oxime. The

isotopic label is introduced by using a deuterated starting material for the synthesis of the tert-

butyl ester intermediate.

A logical approach involves the esterification of p-(chloromethyl)benzoic acid with deuterated

tert-butanol (tert-butanol-d10) to form tert-butyl-d9 p-chloromethylbenzoate. This deuterated

intermediate is then reacted with the oxime intermediate to yield the final labeled product.
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Proposed Synthesis Workflow for (E)-Fenpyroximate-d9
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Oxime

(E)-Fenpyroximate-d9
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Caption: Proposed synthetic route for (E)-Fenpyroximate-d9.

Application in Quantitative Residue Analysis
(E)-Fenpyroximate-d9 is primarily used as an internal standard (IS) for the quantification of

fenpyroximate residues in complex matrices such as food, water, and soil. The following

section details a standard analytical protocol using Liquid Chromatography with tandem Mass

Spectrometry (LC-MS/MS).
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Experimental Protocol: QuEChERS Extraction and LC-
MS/MS Analysis
This protocol is a representative method adapted from common procedures for pesticide

residue analysis in produce.[6][7]

1. Sample Preparation (QuEChERS Method) a. Homogenize 10-15 g of the sample (e.g., citrus

fruit, eggplant). b. Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. c.

Fortify the sample with the internal standard solution. Add 100 µL of a 1 µg/mL solution of (E)-
Fenpyroximate-d9 in acetonitrile to achieve a final concentration of 10 ng/g. d. Add 10 mL of

acetonitrile. e. Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate,

0.5 g disodium citrate sesquihydrate). f. Shake vigorously for 1 minute and centrifuge at ≥4000

rpm for 5 minutes. g. Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL

microcentrifuge tube containing dispersive solid-phase extraction (d-SPE) cleanup salts (e.g.,

150 mg MgSO₄, 50 mg primary secondary amine [PSA]). h. Vortex for 30 seconds and

centrifuge at ≥10000 rpm for 2 minutes. i. Filter the supernatant through a 0.22 µm filter into an

autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions

HPLC System: Agilent 1290 Series or equivalent.[8]

Mass Spectrometer: Sciex API 5500 Triple Quadrupole or equivalent.[8]

Column: C18 reverse-phase column (e.g., Ascentis Express C18, 2.1 mm x 50 mm, 2.7 µm).

[8]

Mobile Phase A: 0.1% Formic Acid in Water.[8]

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[8]

Gradient: A typical gradient starts at 40-50% B, increases to 95-100% B over several

minutes, holds, and then re-equilibrates.

Flow Rate: 0.3 - 0.5 mL/min.

Injection Volume: 5 - 10 µL.
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Ionization Mode: Electrospray Ionization, Positive (ESI+).

3. Mass Spectrometer Parameters Analyte detection is performed in Multiple Reaction

Monitoring (MRM) mode. Two transitions (a quantifier and a qualifier) are monitored for each

compound to ensure identity confirmation.

Compound
Precursor Ion
[M+H]⁺ (m/z)

Quantifier Ion
(m/z)

Qualifier Ion
(m/z)

Collision
Energy (eV)

(E)-

Fenpyroximate
422.2 366.1 135.0 ~20-35

(E)-

Fenpyroximate-

d9

431.3 375.1 135.0 ~20-35

Note: The quantifier ion for the d9-standard corresponds to the loss of the deuterated tert-butyl

group (C₄D₉). The qualifier ion (C₈H₇O) may remain the same if it originates from a non-

deuterated part of the molecule. Specific transitions must be optimized experimentally.[7]

Analytical Workflow and Data Processing
The overall workflow from sample receipt to final report generation is a multi-step process

where the internal standard plays a crucial role.
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Quantitative Analysis Workflow using (E)-Fenpyroximate-d9
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Final Report
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Caption: Workflow for fenpyroximate residue analysis with an internal standard.
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Data Calculation: The concentration of fenpyroximate in the sample is determined by

calculating the peak area ratio of the analyte to the internal standard. This ratio is then plotted

against the concentrations of calibration standards (also prepared with the IS) to generate a

calibration curve. The concentration in the unknown sample is calculated using the regression

equation from this curve, automatically correcting for any variability during the analytical

process.

Conclusion
(E)-Fenpyroximate-d9 is an indispensable tool for the accurate and reliable quantification of

fenpyroximate residues. Its chemical properties, which closely mimic the unlabeled analyte,

combined with its distinct mass, make it an ideal internal standard for isotope dilution mass

spectrometry. The use of (E)-Fenpyroximate-d9 in validated analytical workflows, such as the

QuEChERS and LC-MS/MS method described, allows laboratories to achieve high-quality,

defensible data that meets stringent regulatory requirements. This ensures that researchers,

crop protection specialists, and food safety agencies can confidently assess fenpyroximate

levels in various matrices, ultimately safeguarding public health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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